![molecular formula C22H23N3O2S B2439244 4-butoxy-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide CAS No. 392254-22-7](/img/structure/B2439244.png)
4-butoxy-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide
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Description
4-butoxy-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide is a chemical compound that has gained significant attention in the scientific community. It is a thienopyrazole derivative that has been synthesized and studied for its potential applications in various fields of research.
Scientific Research Applications
Molecular Structure and Characterization
Research on compounds with similar structural features to 4-butoxy-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide, such as pyrazole derivatives, has shown their complex molecular structures and the significance of specific functional groups in determining their physical, chemical, and biological properties. For example, studies on 4-benzoyl-5-methyl-2-phenylpyrazol-3-one oxime and its derivatives have provided valuable insights into the tautomeric structures and intramolecular hydrogen bonding that could be relevant for understanding the behavior of this compound in various solvents and conditions (Holzer et al., 2003).
Synthesis and Process Improvement
The synthesis of complex organic compounds, including those with a pyrazole core, involves multiple steps, including ring-closing reactions, reduction, and acylation. A study on the synthesis of N-[2-(1H-Benzoimidazol-2-yl)-phenyl]-4-butoxy-benzamide highlighted the potential for significant antitumor effects and excellent bioactivities, which could be an area of interest for researchers studying this compound. This research emphasizes the importance of efficient synthesis processes and the characterization of products through techniques like NMR and mass spectrometry (H. Bin, 2015).
Potential Biological Applications
Compounds structurally related to this compound have been explored for their biological applications, including their potential as antitumor, antimicrobial, and anti-inflammatory agents. For example, the synthesis and biological evaluation of N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides have shown considerable interest due to their potential biological applications, including inhibition against human recombinant alkaline phosphatase and ecto-5′-nucleotidases. These findings suggest areas where this compound could potentially be applied in medicinal chemistry and drug discovery (A. Saeed et al., 2015).
properties
IUPAC Name |
4-butoxy-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O2S/c1-2-3-13-27-18-11-9-16(10-12-18)22(26)23-21-19-14-28-15-20(19)24-25(21)17-7-5-4-6-8-17/h4-12H,2-3,13-15H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXFJGPISESNTOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)NC2=C3CSCC3=NN2C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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